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Compound of Interest

Compound Name:
Sodium 2,3-dichloro-2-

methylpropionate

Cat. No.: B161113 Get Quote

Application Notes and Protocols for Sodium 2,3-
dichloro-2-methylpropionate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

Sodium 2,3-dichloro-2-methylpropionate. It includes a protocol for its application as a

chemical hybridizing agent to induce male sterility in plants and a representative protocol for a

nucleophilic substitution reaction, a common transformation for this class of compounds.
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Property Value Reference

CAS Number 1899-36-1 [1]

Molecular Formula C4H5Cl2NaO2 [1]

Molecular Weight 178.98 g/mol [1]

Synonyms

Sodium α,β-

dichloroisobutyrate, DCIB,

Mendok

[1]

Appearance White to off-white powder

Solubility Soluble in water

Safety Precautions: Handle Sodium 2,3-dichloro-2-methylpropionate in a well-ventilated

area.[1] Wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.[1] In case of

contact, rinse the affected area thoroughly with water. If swallowed, seek medical attention

immediately.

Application 1: Induction of Male Sterility in Plants
(Chemical Hybridizing Agent)
Sodium 2,3-dichloro-2-methylpropionate is an effective gametocide used to induce male

sterility in plants, which is a valuable tool in hybrid seed production. The following protocol is

based on its successful application in tomatoes.

Experimental Protocol: Induction of Male Sterility in
Tomato (Solanum lycopersicum)
1. Materials:

Sodium 2,3-dichloro-2-methylpropionate
Distilled water
Beaker or flask
Magnetic stirrer and stir bar
Graduated cylinder
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Spray bottle
Tomato plants at the pre-anthesis to anthesis stage
Microscope slides
Cover slips
Acetocarmine stain (1% in 45% acetic acid) or other pollen viability stain
Light microscope

2. Procedure:

3. Expected Results: Spraying tomatoes with a 0.3% solution of Sodium 2,3-dichloro-2-
methylpropionate at anthesis has been shown to induce male sterility for approximately 12

days, starting 12 days after the treatment. The female fertility of the treated plants should

remain largely unaffected, allowing for controlled cross-pollination.

Workflow for Induction of Male Sterility
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Prepare 0.3% Aqueous Solution of
Sodium 2,3-dichloro-2-methylpropionate

Spray Tomato Plants at Anthesis

Incubate for 12 Days

Collect Flowers from
Treated and Control Plants

Stain Pollen with Acetocarmine

Microscopic Observation and
Pollen Viability Scoring

Determine Percentage of Male Sterility

Click to download full resolution via product page

Caption: Workflow for inducing and verifying male sterility in plants.

Application 2: Nucleophilic Substitution Reaction
The two chlorine atoms in Sodium 2,3-dichloro-2-methylpropionate, particularly the one on

the tertiary carbon, are susceptible to nucleophilic substitution. This allows for the synthesis of

various derivatives. The following is a representative protocol for the reaction with a thiol to

form a thioether, a common transformation for alkyl halides.
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Note: This is a generalized protocol and may require optimization for specific substrates and

desired products.

Representative Experimental Protocol: Synthesis of a
Thioether Derivative
1. Materials:

Sodium 2,3-dichloro-2-methylpropionate
A thiol (e.g., thiophenol)
A suitable solvent (e.g., Dimethylformamide - DMF)
A non-nucleophilic base (e.g., Potassium carbonate)
Round-bottom flask
Magnetic stirrer and stir bar
Condenser
Heating mantle or oil bath
Separatory funnel
Rotary evaporator
Drying agent (e.g., anhydrous Sodium sulfate)
Silica gel for column chromatography
Solvents for chromatography (e.g., hexane, ethyl acetate)

2. Procedure:

Reaction Pathway
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Aqueous Work-up
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Caption: General pathway for nucleophilic substitution on the substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["experimental protocol for reaction with Sodium 2,3-
dichloro-2-methylpropionate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161113#experimental-protocol-for-reaction-with-
sodium-2-3-dichloro-2-methylpropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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